N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-oxo-1,2,3-benzotriazin-3-yl)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-oxo-1,2,3-benzotriazin-3-yl)acetamide
• InChI: InChI=1S/C19H20N4O4/c1-26-16-8-7-13(11-17(16)27-2)9-10-20-18(24)12-23-19(25)14-5-3-4-6-15(14)21-22-23/h3-8,11H,9-10,12H2,1-2H3,(H,20,24)
• InChI Key: WULLNBWEXJHTAI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CN2C(=O)C3=CC=CC=C3N=N2)OC
• Molecular Formula: C19H20N4O4
• Molecular Weight: 368.4 g/mol

Description

“N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-oxo-1,2,3-benzotriazin-3-yl)acetamide” is a chemical compound with the formula C12H17NO3. It is also known by other names such as Acetamide, N-(3,4-dimethoxyphenethyl)-; N-(3,4-Dimethoxyphenethyl)acetamide; N-Acetyl-3,4-dimethoxyphenethylamine; N-Acetylhomoveratrylamine; Benzenethanamine, N-acetyl-3,4-dimethoxy-; N-Acetyl-2-[3,4-dimethoxyphenyl]ethylamine; NSC 33790; NSC 34977; 3,4-Dimethoxyphenylethylamine, N-acetyl-; N-[2-(3,4-Dimethoxyphenyl)ethyl]acetamide.

Synthesis Analysis

The synthesis of this compound involves adding 3,4,5-dimethoxy-1-aminoacetyl phenyl hydrobromide, 3,4,5-trimethoxy phenylacetate, DMAP (dimethylaminopyridine) and anhydrous dichloromethane in a reaction flask, cooling to 0 DEG.C, adding EDCI.HCl under the nitrogen protection, stirring to react for 30 minutes, and then warming to room temperature, and continuously stirring to react for 24 hours. The mixture is then washed using 2.0mol/L hydrochloric acid, a saturated sodium bicarbonate solution and a saturated saline solution, dried using anhydrous sodium sulfate, the solvent is removed through reduced pressure evaporation, and the residue is recrystallized using dichloromethane-ethyl acetate to obtain the N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-oxo-1,2,3-benzotriazin-3-yl)acetamide.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the IUPAC Standard InChI: InChI=1S/C12H17NO3/c1-9(14)13-7-6-10-4-5-11(15-2)12(8-10)16-3/h4-5,8H,6-7H2,1-3H3, (H,13,14). The molecular weight of the compound is 223.2683.

Physical And Chemical Properties Analysis

The molecular formula of the compound is C12H17NO3 and it has a molecular weight of 223.2683.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural elucidation of derivatives of N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-oxo-1,2,3-benzotriazin-3-yl)acetamide have been a subject of study to understand their potential applications and properties. For instance, the synthesis of bridged 3-benzazepine derivatives as conformationally restricted dopamine analogues has been explored, showcasing the versatility of the compound's framework in synthesizing complex molecular structures (Gentles et al., 1991). Similarly, the synthesis of anticancer drugs, like N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, has been reported, demonstrating the compound's utility in creating therapeutically relevant molecules (Sharma et al., 2018).

Catalytic Applications

The compound has been used in Mn(III)/Cu(II)-mediated oxidative radical cyclization processes, leading to the synthesis of complex organic structures such as erythrinanes. This showcases the compound's potential role in facilitating organic transformations and the synthesis of biologically active molecules (Chikaoka et al., 2003).

Biological Activities

The derivatives of this compound have been investigated for various biological activities. For example, a series of acyl derivatives have been synthesized and evaluated for their antiulcer activities, highlighting the potential medicinal applications of these compounds (Hosokami et al., 1992). Moreover, the synthesis and biological activity assessment of Ethyl 2-[8-Arylmethylidenehydrazino-3-Methyl-7-(1-Oxothietan-3-YL)Xanth-1-YL]Acetates demonstrate the compound's utility in discovering new antiplatelet and antioxidant agents (Gurevich et al., 2020).

Antimicrobial Agents

New quinazolines synthesized from derivatives have shown potential as antimicrobial agents, indicating the importance of these compounds in the development of new therapeutics to combat microbial infections (Desai et al., 2007).